Cas no 13691-26-4 (1-(4-Nitrophenyl)pyrrolidin-2-one)

1-(4-Nitrophenyl)pyrrolidin-2-one structure
13691-26-4 structure
Product Name:1-(4-Nitrophenyl)pyrrolidin-2-one
CAS No:13691-26-4
Molecular Formula:C10H10N2O3
Molecular Weight:206.198
MDL:MFCD00138492
CID:177249
PubChem ID:299328

1-(4-Nitrophenyl)pyrrolidin-2-one Properties

Names and Identifiers

    • 1-(4-Nitrophenyl)pyrrolidin-2-one
    • 1-(4-NITROPHENYL)-2-PYRROLIDINONE
    • 2-Pyrrolidinone,1-(4-nitrophenyl)-
    • 1-(4-Nitro-phenyl)-pyrrolidin-2-on
    • 1-(4-nitrophenyl)-pyrrolidin-2-one
    • 1-(4'-NO2-phenyl)-2-pyrrolidinone
    • 1-(p-Nitrophenyl)-2-pyrrolidinon
    • nitrophenylpyrrolidinone
    • TIMTEC-BB SBB006388
    • 1-(4-nitrophenyl)-2-pyrrolidone
    • 1-(4-NITRO-PHENYL)-PYRROLIDIN-2-ONE
    • 1-(4-Nitrophenyl)-2-pyrrolidinone,99+%
    • EN300-16285
    • DTXSID70305852
    • 13691-26-4
    • MLS003106767
    • CS-0198921
    • NSC172147
    • SMR001469327
    • Z55148977
    • SCHEMBL77999
    • AKOS001132602
    • CHEMBL2135493
    • NSC-172147
    • AC-26245
    • Oprea1_781619
    • J-503372
    • FT-0680551
    • 7C-147
    • N-(4-nitrophenyl)pyrrolidone
    • YYYMDBUHBOEDTC-UHFFFAOYSA-N
    • E77924
    • MFCD00138492
    • 2-Pyrrolidinone, 1-(4-nitrophenyl)-
    • ALBB-023963
    • MDL: MFCD00138492
    • InChIKey: YYYMDBUHBOEDTC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H10N2O3/c13-10-2-1-7-11(10)8-3-5-9(6-4-8)12(14)15/h3-6H,1-2,7H2
    • SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 206.06900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 206.069
  • Heavy Atom Count: 15
  • Complexity: 266
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.2
  • Tautomer Count: 2
  • Surface Charge: 0
  • Topological Polar Surface Area: 66.1Ų

Experimental Properties

  • LogP: 2.30980
  • PSA: 66.13000
  • Refractive Index: 1.6300 (estimate)
  • Boiling Point: 477.8℃/760mmHg
  • Melting Point: 128-130 °C
  • Flash Point: 242.8 °C
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.2815 (rough estimate)

1-(4-Nitrophenyl)pyrrolidin-2-one Security Information

  • Safety Term:S24/25
  • Safety Instruction: S24/25
  • HazardClass:IRRITANT

1-(4-Nitrophenyl)pyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Nitrophenyl)pyrrolidin-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00130H-100mg
2-Pyrrolidinone, 1-(4-nitrophenyl)-
13691-26-4 98%
100mg
$16.00 2025-02-18
A2B Chem LLC
AA49761-100mg
1-(4-Nitrophenyl)pyrrolidin-2-one
13691-26-4 98%
100mg
$16.00 2024-04-20
Aaron
AR00138T-100mg
2-Pyrrolidinone, 1-(4-nitrophenyl)-
13691-26-4 98%
100mg
$22.00 2025-01-21
abcr
AB268908-1 g
1-(4-Nitrophenyl)-2-pyrrolidinone, 95%; .
13691-26-4 95%
1 g
€205.60 2023-07-20
Alichem
A109007420-5g
1-(4-Nitrophenyl)pyrrolidin-2-one
13691-26-4 95%
5g
$329.40 2022-04-02
Ambeed
A166416-100mg
1-(4-Nitrophenyl)pyrrolidin-2-one
13691-26-4 98%
100mg
$21.0
Chemenu
CM197483-5g
1-(4-Nitrophenyl)-2-pyrrolidinone
13691-26-4 95%
5g
$285 2021-08-05
Enamine
EN300-16285-0.05g
1-(4-nitrophenyl)pyrrolidin-2-one
13691-26-4 95.0%
0.05g
$19.0 2025-02-20
eNovation Chemicals LLC
D951706-0.25g
2-Pyrrolidinone, 1-(4-nitrophenyl)-
13691-26-4 98%
0.25g
$270 2022-05-26
Key Organics Ltd
7C-147-1MG
1-(4-nitrophenyl)-2-pyrrolidinone
13691-26-4 >95%
1mg
£37.00 2025-02-09

1-(4-Nitrophenyl)pyrrolidin-2-one Synthesis

1-(4-Nitrophenyl)pyrrolidin-2-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:13691-26-4)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:13691-26-4)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
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